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Compound of Interest

Compound Name: 3-Ethylbenzophenone

Cat. No.: B196072

Essential Safety and Handling Guide for 3-
Ethylbenzophenone

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 3-Ethylbenzophenone. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Summary

3-Ethylbenzophenone is a chemical that requires careful handling due to its potential health
and environmental effects. The primary documented hazards include acute oral toxicity and
significant long-term risk to aquatic ecosystems.

GHS Hazard Classification:
e Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

e Hazardous to the Aquatic Environment, Long-Term Hazard (Category 1): H410 - Very toxic to
aquatic life with long lasting effects.[1]

e Primary Hazards: Identified as an irritant and an environmental hazard.[1]

Signal Word: Warning[1]
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Chemical and Physical Properties

A summary of key quantitative data for 3-Ethylbenzophenone is provided below for quick

reference.
Property Value Source
CAS Number 66067-43-4 [1][2]
Molecular Formula C15H140 [3]
Molecular Weight 210.27 g/mol [11[3114]
Appearance Liquid [3]
Purity 95% (typical) [3]

Octanol/Water Partition
- 3.480 (Calculated) [4]
Coefficient (logP)

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines
the minimum required PPE for handling 3-Ethylbenzophenone.
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Body Part

Required PPE

Specification / Best
Practice

Eyes/Face

Safety Goggles or Safety

Glasses with side shields

Must meet ANSI Z87.1
standards. A face shield should
be worn over goggles if there

is a significant splash risk.[5]

Hands

Chemical-resistant gloves

Disposable nitrile or neoprene
gloves are recommended.
Inspect gloves for integrity
before each use and replace
immediately upon

contamination.[5][6]

Body

Laboratory Coat

A fully buttoned lab coat
should be worn. Ensure it is
made of a suitable material like

cotton.

Feet

Closed-toe shoes

Shoes must cover the entire
foot; perforated shoes or

sandals are not permitted.[5][6]

Respiratory

Not generally required with

adequate ventilation

All handling of 3-
Ethylbenzophenone should
occur inside a certified
chemical fume hood to control
vapor exposure. If engineering
controls are insufficient or
unavailable, a respirator may

be required.[5]

Below is a diagram illustrating the decision-making process for PPE selection based on the

handling task.
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Small Scale / Low Risk

Standard PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- Closed-toe Shoes

Consult EHS for
Respirator Fit-Testing
and Selection

Proceed with Work

PPE Selection Logic

Start: Handling
3-Ethylbenzophenone

arge Scale / Splash Risk

Enhanced PPE:
- Face Shield over Goggles
- Double Gloves (Nitrile)
- Chemical-resistant Apron
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Operational and Disposal Workflow for 3-Ethylbenzophenone

1. Receive Chemical &
Verify Integrity

2. Store in Ventilated,
Secure Location

3. Pre-Handling Prep:
- Review SDS
- Don PPE
- Prepare Fume Hood

4. Handle Chemical
in Fume Hood

i

5. Decontaminate Work Area
& Doff PPE

Waste Generated

I
Contanminated Ite

ms

6. Segregate & Label
Hazardous Waste

7. Arrange for Professional

Waste Disposal via EHS

End of Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b196072?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylbenzophenone
https://www.lgcstandards.com/CN/en/3-Ethylbenzophenone/p/MM0001.02
https://cymitquimica.com/products/IN-DA0033OY/3-ethylbenzophenone/
https://www.chemeo.com/cid/75-193-5/3-Ethylbenzophenone
https://www.chemeo.com/cid/75-193-5/3-Ethylbenzophenone
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/product/b196072#personal-protective-equipment-for-handling-3-ethylbenzophenone
https://www.benchchem.com/product/b196072#personal-protective-equipment-for-handling-3-ethylbenzophenone
https://www.benchchem.com/product/b196072#personal-protective-equipment-for-handling-3-ethylbenzophenone
https://www.benchchem.com/product/b196072#personal-protective-equipment-for-handling-3-ethylbenzophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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